![molecular formula C22H23ClN4O4 B1209965 3-[[[[3-[(4-Chlorophenyl)methyl]-2-methyl-4-oxo-6-quinazolinyl]amino]-oxomethyl]amino]propanoic acid ethyl ester](/img/structure/B1209965.png)
3-[[[[3-[(4-Chlorophenyl)methyl]-2-methyl-4-oxo-6-quinazolinyl]amino]-oxomethyl]amino]propanoic acid ethyl ester
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Overview
Description
3-[[[[3-[(4-chlorophenyl)methyl]-2-methyl-4-oxo-6-quinazolinyl]amino]-oxomethyl]amino]propanoic acid ethyl ester is a member of quinazolines.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Ethyl ester of 3-benzyl-3-methyl-2-cyano-4-cyclohexylbutanoic acid, a compound related to the queried chemical, is synthesized using the reaction of (Z)-4-cyclohexyl-3-methyl-2-cyanobutenoic acid with Grignard reagent. This process involves cyclization to form related benzo[h]quinazolines, their alkyl-substituted derivatives, triazole, and tetrazole (Григорян et al., 2011).
Chemical Reactions : The molecule of cyanoether in a related compound contains two asymmetric centers. When reacted with concentrated sulfuric acid, it undergoes cyclization, resulting in various derivatives (Григорян et al., 2011).
Biological and Medicinal Research
Antitumor and Anti-Monoamine Oxidase Properties : Compounds structurally similar to the queried chemical, such as 2,4,4-trisubstituted triazolobenzo[h]quinazolines, have been studied for their antitumor and anti-monoamine oxidase properties. This suggests potential therapeutic applications in cancer treatment and mood disorders (Markosyan et al., 2010).
Synthesis of Biotin Derivatives : Related compounds have been used in the synthesis of biotin (vitamin H) derivatives, indicating potential applications in nutritional science and supplement manufacturing (Zav’yalov et al., 2006).
Fluorescence Applications
- Development of Fluorescence Probes : Complexes derived from compounds structurally similar to the queried chemical have been synthesized and investigated for potential applications in fluorescence, particularly in imaging and diagnostic tools (Wei et al., 2006).
Potential in Liquid Crystal Displays
- Synthesis of Dyes for LCDs : Certain ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates, related to the queried compound, have been synthesized as dyes for potential application in liquid crystal displays, highlighting its relevance in materials science and technology (Bojinov & Grabchev, 2003).
properties
Molecular Formula |
C22H23ClN4O4 |
---|---|
Molecular Weight |
442.9 g/mol |
IUPAC Name |
ethyl 3-[[3-[(4-chlorophenyl)methyl]-2-methyl-4-oxoquinazolin-6-yl]carbamoylamino]propanoate |
InChI |
InChI=1S/C22H23ClN4O4/c1-3-31-20(28)10-11-24-22(30)26-17-8-9-19-18(12-17)21(29)27(14(2)25-19)13-15-4-6-16(23)7-5-15/h4-9,12H,3,10-11,13H2,1-2H3,(H2,24,26,30) |
InChI Key |
RFBPBRWPSOSLOB-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCNC(=O)NC1=CC2=C(C=C1)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)C |
Canonical SMILES |
CCOC(=O)CCNC(=O)NC1=CC2=C(C=C1)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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